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tripterygone tripterygone
Brand Name: Vulcanchem
CAS No.: 138570-50-0
VCID: VC0165845
InChI: InChI=1S/C29H42O4/c1-17-23(31)21(30)15-20-18-7-10-29(6)22-16-26(3,24(32)33)12-11-25(22,2)13-14-28(29,5)19(18)8-9-27(17,20)4/h15,18-19,22,31H,7-14,16H2,1-6H3,(H,32,33)
SMILES: CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O
Molecular Formula: C29H42O4
Molecular Weight: 454.6 g/mol

tripterygone

CAS No.: 138570-50-0

Main Products

VCID: VC0165845

Molecular Formula: C29H42O4

Molecular Weight: 454.6 g/mol

tripterygone - 138570-50-0

CAS No. 138570-50-0
Product Name tripterygone
Molecular Formula C29H42O4
Molecular Weight 454.6 g/mol
IUPAC Name 10-hydroxy-2,4a,6a,8a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,6a,6b,7,8,13,14,14b-dodecahydropicene-2-carboxylic acid
Standard InChI InChI=1S/C29H42O4/c1-17-23(31)21(30)15-20-18-7-10-29(6)22-16-26(3,24(32)33)12-11-25(22,2)13-14-28(29,5)19(18)8-9-27(17,20)4/h15,18-19,22,31H,7-14,16H2,1-6H3,(H,32,33)
Standard InChIKey GWXSHQWMMUKHDX-UHFFFAOYSA-N
SMILES CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O
Canonical SMILES CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O
Synonyms 3-hydroxy-25-norfriedel-3,1(10)-dien-2-one-30-oic acid
tripterygone
PubChem Compound 197388
Last Modified Nov 11 2021
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